Cas no 2167501-37-1 (3-amino-6-azaspiro3.5nonan-1-ol)

• Product Name: 3-amino-6-azaspiro3.5nonan-1-ol
• CAS No: 2167501-37-1
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5896693
• PubChem ID: 139026468
• Update Time: 2025-05-21

3-amino-6-azaspiro3.5nonan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-6-azaspiro3.5nonan-1-ol
• 3-amino-6-azaspiro[3.5]nonan-1-ol
• 2167501-37-1
• EN300-1294382

• Inchi： 1S/C8H16N2O/c9-6-4-7(11)8(6)2-1-3-10-5-8/h6-7,10-11H,1-5,9H2
• InChI Key： NFDKSRCPBGJLAZ-UHFFFAOYSA-N
• SMILES： OC1CC(C21CNCCC2)N

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-amino-6-azaspiro3.5nonan-1-ol

Introduction to 3-amino-6-azaspiro3.5nonan-1-ol (CAS No. 2167501-37-1)

3-amino-6-azaspiro3.5nonan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2167501-37-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amine features a unique framework composed of two interconnected rings, a nitrogen-containing heterocycle, and an amine functional group, which collectively contribute to its distinctive chemical properties and potential biological activities.

The molecular architecture of 3-amino-6-azaspiro3.5nonan-1-ol encompasses a spiro center linking a seven-membered azacycloalkane ring with a nine-membered cycloalkane ring. This spiro configuration introduces rigidity and steric constraints that can influence the compound's interactions with biological targets, making it a promising scaffold for drug discovery. The presence of an amine group at the 1-position and another nitrogen atom within the azacycloalkane ring further enhances its versatility, enabling various chemical modifications and functionalizations.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of spirocyclic compounds like 3-amino-6-azaspiro3.5nonan-1-ol as privileged scaffolds in medicinal chemistry. Studies suggest that the spirocyclic core can optimize pharmacokinetic properties such as solubility, metabolic stability, and cell membrane permeability, which are critical factors in the development of novel therapeutic agents. The nitrogen atoms within the molecule also serve as potential binding sites for hydrogen bonding interactions, which are essential for receptor recognition and drug efficacy.

In the context of current research, 3-amino-6-azaspiro3.5nonan-1-ol has been investigated for its potential applications in addressing various therapeutic challenges. For instance, its structural motif bears resemblance to known bioactive molecules that target enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and inflammatory conditions. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit modulatory effects on key biological pathways, including those related to protein kinase inhibition and neurotransmitter receptor binding.

The synthesis of 3-amino-6-azaspiro3.5nonan-1-ol presents both challenges and opportunities for synthetic chemists. The spirocyclic framework requires precise control over reaction conditions to ensure high yield and enantiomeric purity. Modern synthetic strategies, such as transition-metal-catalyzed reactions and asymmetric hydrogenation, have been employed to construct the spiro center efficiently. Additionally, the introduction of functional groups at specific positions on the molecule can be tailored to enhance its biological activity, making it a versatile platform for structure-based drug design.

The pharmacological profile of 3-amino-6-azaspiro3.5nonan-1-ol is further enriched by its ability to undergo diverse chemical transformations. Functionalization at the amino group allows for the introduction of acyl chains or other pharmacophores that can improve binding affinity or selectivity against specific targets. Similarly, modifications at the nitrogen atoms within the azacycloalkane ring can fine-tune physicochemical properties such as pKa values and lipophilicity.

Emerging research indicates that 3-amino-6-azaspiro3.5nonan-1-ol may also play a role in developing next-generation therapeutics targeting emerging infectious diseases or cancer resistance mechanisms. Its unique structural features make it an attractive candidate for designing molecules that can overcome existing challenges in drug resistance by interacting with novel binding pockets or allosteric sites on disease-causing pathogens or cancer cells.

The industrial relevance of 3-amino-6-azaspiro3.5nonan-1-ol extends beyond academic research into practical applications in drug development pipelines. Pharmaceutical companies are increasingly exploring spirocyclic compounds due to their demonstrated preclinical success rates and favorable pharmacokinetic profiles. The compound's versatility as a scaffold allows for rapid diversification into large libraries of analogs, enabling high-throughput screening campaigns to identify lead compounds with optimized therapeutic potential.

In conclusion, 3-amino-6-azaspiro3.5nonan-1-ol (CAS No. 2167501-37-1) represents a structurally intriguing and biologically relevant molecule with significant implications for modern drug discovery. Its unique spirocyclic framework combined with functionalizable amine groups positions it as a valuable scaffold for developing novel therapeutics across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation.